4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-(1,3-benzodioxol-5-yloxy)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C20H14N2O3S/c1-12-2-4-13(5-3-12)15-9-26-20-18(15)19(21-10-22-20)25-14-6-7-16-17(8-14)24-11-23-16/h2-10H,11H2,1H3
• InChI Key: ODSQQEXLZDSYJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)OC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H14N2O3S
• Molecular Weight: 362.4 g/mol

Description

4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine, also known as BDTPT, is a novel organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDTPT is a heterocyclic compound that contains a thieno[2,3-d]pyrimidine core with a benzo[d][1,3]dioxol-5-yloxy and p-tolyl substituent. In

Scientific Research Applications

Antioxidant Activity

4-Hydroxyphenyl substituted thiopyrimidine derivatives, which are closely related to 4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine, have been studied for their antioxidant activities. These compounds demonstrated strong antioxidant properties in in vitro assessments, including free radical scavenging ability and metal chelating activities, which were comparable to standard antioxidants like α-tocopherol and trolox (Akbas, Ekin, Ergan, & Karakuş, 2018).

Solid-State Fluorescence Properties

Another research angle involves the synthesis and study of solid-state fluorescence properties of compounds structurally similar to this compound. Among the studied compounds, those with an amino group at specific positions on the pyrimidine ring showed the strongest solid-state fluorescence (Yokota et al., 2012).

Nonlinear Optical Properties

Thiopyrimidine derivatives are also significant in the field of nonlinear optics (NLO). A study on phenyl pyrimidine derivatives, related to this compound, revealed their potential applications in NLO. These compounds exhibit considerable NLO characteristics, making them suitable for optoelectronic applications (Hussain et al., 2020).

Antitumor and Antibacterial Agents

Derivatives of thiophene and thieno[3,2-d] pyrimidine, similar in structure to the subject compound, have shown potential as antitumor and antibacterial agents. Studies have demonstrated that these compounds exhibit significant in vitro activity against various human tumor cell lines and bacteria, indicating their therapeutic potential in cancer and infection treatments (Hafez, Alsalamah, & El-Gazzar, 2017).